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Compound of Interest

Compound Name: Potassium N-Cocoyl Glycinate

CAS No.: 301341-58-2

Cat. No.: B12583562

Get Quote

As a Senior Application Scientist, my primary objective extends beyond providing high-quality

reagents; it is to ensure that you, my scientific colleagues, can utilize these materials with the

utmost confidence and safety. This guide provides an in-depth, procedural framework for the

safe handling of Potassium N-Cocoyl Glycinate, an amino acid-based surfactant valued for

its mild properties.[1][2] The protocols herein are designed to be a self-validating system,

grounded in established safety data and practical laboratory experience.

Hazard Identification and Risk Assessment:
Understanding the Material
Potassium N-Cocoyl Glycinate is generally not classified as a hazardous substance.[3][4]

However, its surfactant properties and alkaline nature in solution (a 10% aqueous solution has

a pH of 8.5-10.5) necessitate a thorough risk assessment.[3] The primary routes of

occupational exposure are direct contact with the skin and eyes.[3]
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The principal risks are associated with irritation. Prolonged or repeated skin contact may lead

to moderate irritation, while eye contact can cause severe irritation and potentially moderate

corneal injury.[3][4] Ingestion toxicity is considered low, and inhalation is not a probable route of

exposure under normal handling conditions due to its liquid form and low vapor pressure.[3][5]

Table 1: Summary of Hazard Profile for Potassium N-Cocoyl Glycinate

Hazard Category Finding Primary Reference

Acute Eye Irritation
May cause severe eye

irritation.
[3][4]

Acute Skin Irritation

Short exposure is not

significantly irritating;

prolonged exposure may

cause moderate irritation.

[3][4]

Acute Oral Toxicity
Low toxicity (LD50 >

5000mg/kg).
[3]

Inhalation Hazard
Low probability of inhalation

under normal use.
[3]

Carcinogenicity

Not designated as a probable

or suspected human

carcinogen by IARC, NTP,

ACGIH, or OSHA.

[3]

Biodegradability Readily biodegradable. [3][4]

Core Directive: Personal Protective Equipment
(PPE) Protocol
The selection of appropriate PPE is dictated by the specific procedure and the potential for

exposure. The following protocol outlines the minimum requirements for handling Potassium
N-Cocoyl Glycinate in a laboratory setting.

Eye and Face Protection
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Due to the risk of severe eye irritation, appropriate eye protection is mandatory at all times.

Standard Procedure: Wear safety glasses with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[3][6]

Splash Risk: When handling larger volumes (>1 Liter) or during vigorous mixing where

splashing is possible, upgrade to tightly fitting chemical splash goggles.[6][7] A full-face

shield may be worn over goggles for maximum protection.[7]

The causality is direct: The alkaline nature and surfactant properties of the material can disrupt

the lipid layer of the tear film, leading to significant irritation.[3] The physical barrier of goggles

is the most effective control measure.

Skin and Hand Protection
Hand Protection: Wear chemically resistant, impermeable gloves.[4] Nitrile or butyl rubber

gloves are recommended.[3] Gloves must be inspected for integrity before each use.

Contaminated gloves should be removed promptly using proper technique and disposed of

as chemical waste. Always wash hands with soap and water after removing gloves.[3][6]

Body Protection: A standard laboratory coat or coveralls should be worn to protect street

clothing and prevent minor skin contact.[3][4] For large-scale operations, impervious clothing

may be necessary.[6] Contaminated clothing should be removed and laundered before

reuse.[3]

Respiratory Protection
Under normal laboratory conditions with adequate ventilation, respiratory protection is not

required.[3] However, it should be considered if:

Aerosols or mists are generated (e.g., during spraying or high-speed mixing).

The material is handled in a poorly ventilated area.

In such cases, a NIOSH/MSHA-approved respirator appropriate for the airborne concentration

should be used.[3][7]
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Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the correct level of

PPE when working with Potassium N-Cocoyl Glycinate.

Start: Prepare to handle
Potassium N-Cocoyl Glycinate

Assess Task:
- Volume?

- Splash/Aerosol Risk?

Standard PPE:
- Safety Glasses with Side-Shields

- Nitrile/Butyl Gloves
- Lab Coat

 Low Volume (<1L)
 No Splash/Aerosol Risk 

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield (optional)
- Nitrile/Butyl Gloves

- Lab Coat

 High Volume (>1L)
 or Splash Risk 

Maximum Precaution:
- Chemical Splash Goggles & Face Shield

- Nitrile/Butyl Gloves
- Lab Coat/Coveralls

- Respiratory Protection (if needed)

 Aerosol Generation
 or Poor Ventilation 

Click to download full resolution via product page

Caption: PPE selection workflow for Potassium N-Cocoyl Glycinate.

Safe Handling and Operational Procedures
Adherence to good industrial hygiene and safety practices is paramount.[3]

Step 1: Preparation: Ensure the work area is clean and uncluttered. Confirm that an eye

wash station and safety shower are accessible and functional.[7]

Step 2: Engineering Controls: Handle the material in a well-ventilated area.[3] A system of

local exhaust is recommended to keep potential exposures as low as possible.[7]
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Step 3: Dispensing: Avoid splashing when pouring. Open containers carefully and close them

tightly after use.[4]

Step 4: Personal Hygiene: Wash hands thoroughly with soap and water after handling the

material, especially before eating, drinking, or smoking.[4][7]

Step 5: Storage: Store in a cool, dry, well-ventilated area away from incompatible materials

such as strong oxidizing agents.[3][4] Keep containers tightly closed.[3] Recommended

storage temperature is ≤40°C.[3]

Emergency Procedures: Spill, Exposure, and
Disposal Plan
Accidental Release Measures
Spills can cause slippery floors.[4]

Evacuate: Restrict access to the spill area.[7]

Protect: Wear the appropriate PPE as outlined in Section 2, including splash goggles and

gloves.[4]

Contain: For liquid spills, create a dike around the spill using an inert absorbent material like

sand or diatomaceous earth.[4]

Collect: Carefully absorb the spilled material. Collect the absorbed material and place it into

a suitable, labeled container for waste disposal.[4][7]

Clean: Clean the spill area thoroughly with water. Collect the washings for disposal; do not

flush to the drain.[3][4]

Exposure First Aid
Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4] Remove contact lenses if present and easy to do so. Continue rinsing.

Seek immediate medical attention.[3][8]
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Skin Contact: Remove contaminated clothing. Flush the affected skin thoroughly with water,

then wash with soap and water.[3] If irritation develops or persists, get medical attention.[3]

Ingestion: Do not induce vomiting.[3] If the person is conscious, have them drink large

quantities of water to dilute the material. Seek immediate medical attention.[3]

Inhalation: Not a likely route of exposure. If symptoms occur due to aerosol inhalation,

remove the individual to fresh air. If breathing is difficult, provide oxygen (by trained

personnel only). Seek medical attention if symptoms persist.[3]

Waste Disposal
All waste, including the chemical itself and any contaminated materials (gloves, absorbent),

must be disposed of in accordance with all applicable local, state, and national regulations.[4]

Do not dispose of the material down the drain.[4] Contact a licensed professional waste

disposal service to ensure compliance.

References
Safety Data Sheet (2021-01-18) POTASSIUM COCOYL GLYCINATE. Guangzhou Tinci

Materials Technology Co., Ltd.

Material Safety Data Sheet - Potassium Cocoyl Glycinate. Guangzhou Yeser Chemicals Co.,

Ltd.

Glycine, N-coco acyl derivs., potassium salts SDS, 301341-58-2 Safety Data Sheets.

ChemicalBook.

Sodium cocoyl glycinate Safety Data Sheet. AK Scientific, Inc.

Potassium Glycinate SDS Safety Data Sheet. American Molecules.

What is POTASSIUM COCOYL GLYCINATE. EWG Skin Deep.

PUBLIC REPORT Glycine, N-coco acyl derivs., potassium salts (Potassium Cocoyl

Glycinate). Australian Industrial Chemicals Introduction Scheme.

Safety Data Sheet - Sodium cocoyl glycinate. Biosynth.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://chem-on.co.kr/Enterprise/image/catalog/ChemOn_B2B_KR/SDS,%20TDS/AMIN%20GCK30H%20EN%20SDS.pdf
https://chem-on.co.kr/Enterprise/image/catalog/ChemOn_B2B_KR/SDS,%20TDS/AMIN%20GCK30H%20EN%20SDS.pdf
https://chem-on.co.kr/Enterprise/image/catalog/ChemOn_B2B_KR/SDS,%20TDS/AMIN%20GCK30H%20EN%20SDS.pdf
https://chem-on.co.kr/Enterprise/image/catalog/ChemOn_B2B_KR/SDS,%20TDS/AMIN%20GCK30H%20EN%20SDS.pdf
https://chem-on.co.kr/Enterprise/image/catalog/ChemOn_B2B_KR/SDS,%20TDS/AMIN%20GCK30H%20EN%20SDS.pdf
https://yeserchem.com/wp-content/uploads/2023/02/MSDS-Yeser%C2%AE-GCK30S.pdf
https://yeserchem.com/wp-content/uploads/2023/02/MSDS-Yeser%C2%AE-GCK30S.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12583562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium N-Cocoyl Glycinate. PubChem, National Institutes of Health.

Potassium Cocoyl Glycinate: Cosmetic Ingredient INCI. SpecialChem.

SAFER SURFACTANTS, BASED ON AMINO ACIDS FOR CLEANER ENVIRONMENT: A

REVIEW. Journal of Biochemistry International.

A Review on Interactions between Amino Acids and Surfactants as Well as Their Impact on

Corrosion Inhibition. PubMed Central, National Institutes of Health.

Amino Acid-Based Surfactants for Biomedical Applications. SciSpace.

Amino acid-based surfactants. Comptes Rendus Chimie.

Investigation of d-Amino Acid-Based Surfactants and Nanocomposites with Gold and Silica

Nanoparticles as against Multidrug-Resistant Bacteria Agents. ACS Omega.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. specialchem.com [specialchem.com]

2. ikprress.org [ikprress.org]

3. chem-on.co.kr [chem-on.co.kr]

4. yeserchem.com [yeserchem.com]

5. industrialchemicals.gov.au [industrialchemicals.gov.au]

6. echemi.com [echemi.com]

7. ammol.org [ammol.org]

8. aksci.com [aksci.com]

To cite this document: BenchChem. [Operational Guide: Personal Protective Equipment for
Handling Potassium N-Cocoyl Glycinate]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12583562/docs?utm_src=pdf-body#operational-guide-personal-protective-equipment-for-handling-potassium-n-cocoyl-glycinate
https://www.benchchem.com/product/b12583562?utm_src=pdf-custom-synthesis#bc-rfq
https://www.specialchem.com/cosmetics/inci-ingredients/potassium-cocoyl-glycinate
https://ikprress.org/index.php/JOBI/article/view/4315
https://chem-on.co.kr/Enterprise/image/catalog/ChemOn_B2B_KR/SDS,%20TDS/AMIN%20GCK30H%20EN%20SDS.pdf
https://yeserchem.com/wp-content/uploads/2023/02/MSDS-Yeser%C2%AE-GCK30S.pdf
https://www.industrialchemicals.gov.au/sites/default/files/SN24%20Public%20Report%20PDF.pdf
https://www.echemi.com/sds/potassium-n-cocoyl-glycinate-temppid160705008325.html
https://ammol.org/potassiumglycinate-safetydatasheet.html
https://aksci.com/sds/V1508_SDS.pdf
https://www.benchchem.com/product/b12583562/docs#operational-guide-personal-protective-equipment-for-handling-potassium-n-cocoyl-glycinate
https://www.benchchem.com/product/b12583562/docs#operational-guide-personal-protective-equipment-for-handling-potassium-n-cocoyl-glycinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12583562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12583562/docs#operational-guide-personal-
protective-equipment-for-handling-potassium-n-cocoyl-glycinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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